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Compound of Interest

Compound Name: MI-1544

Cat. No.: B1677115 Get Quote

Initial research indicates that the compound MI-1544 is not a methyltransferase inhibitor, but is

instead classified as a Gonadotropin-Releasing Hormone (GnRH) antagonist. This finding

contradicts the central theme of the requested comparison guide on the cross-reactivity of MI-
1544 with methyltransferase enzymes.

MI-1544 is described as a potent GnRH antagonist that exerts inhibitory effects on the release

of luteinizing hormone (LH) from the pituitary gland and has subsequent effects on the gonads.

[1] Its potential applications, based on available information, are in the area of antifertility

research.[1] Further documentation refers to MI-1544 as a Luteinizing-Hormone-Releasing

Hormone (LHRH) antagonist and notes its investigation for potential antitumour effects,

specifically in the context of human breast cancer cells.

The available scientific and commercial literature does not contain evidence of MI-1544 being

studied for its effects on methyltransferases, nor are there any cross-reactivity profiles against

this class of enzymes. The product code "P-1544" was found to be associated with a protease

inhibitor cocktail, a distinct and unrelated laboratory reagent.

Given this fundamental discrepancy, a comparison guide on the cross-reactivity of MI-1544 with

other methyltransferases cannot be constructed as it would be based on a factually incorrect

premise. The core requirement of providing experimental data, protocols, and visualizations for

such studies cannot be fulfilled as no such data appears to exist.

It is recommended to verify the identity and primary target of the compound of interest before

proceeding with a detailed comparative analysis. If the intended subject was a different
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compound with known methyltransferase inhibitory activity, providing the correct name would

allow for the generation of an accurate and relevant guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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